2-FM-Daunorubicin
2-FM-Daunorubicin
Brand Name:
Vulcanchem
CAS No.:
118243-76-8
VCID:
VC20818977
InChI:
InChI=1S/C26H26FNO9/c1-9-21(30)15(28)6-17(36-9)37-16-8-26(35,10(2)29)7-14-18(16)25(34)20-19(24(14)33)23(32)13-5-11(27)3-4-12(13)22(20)31/h3-5,9,15-17,21,30,33-35H,6-8,28H2,1-2H3
SMILES:
CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C=CC(=C5)F)O)(C(=O)C)O)N)O
Molecular Formula:
C26H26FNO9
Molecular Weight:
515.5 g/mol
2-FM-Daunorubicin
CAS No.: 118243-76-8
Cat. No.: VC20818977
Molecular Formula: C26H26FNO9
Molecular Weight: 515.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 118243-76-8 |
|---|---|
| Molecular Formula | C26H26FNO9 |
| Molecular Weight | 515.5 g/mol |
| IUPAC Name | 9-acetyl-7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-2-fluoro-6,9,11-trihydroxy-8,10-dihydro-7H-tetracene-5,12-dione |
| Standard InChI | InChI=1S/C26H26FNO9/c1-9-21(30)15(28)6-17(36-9)37-16-8-26(35,10(2)29)7-14-18(16)25(34)20-19(24(14)33)23(32)13-5-11(27)3-4-12(13)22(20)31/h3-5,9,15-17,21,30,33-35H,6-8,28H2,1-2H3 |
| Standard InChI Key | IAYLIZBFCRUAIZ-UHFFFAOYSA-N |
| SMILES | CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C=CC(=C5)F)O)(C(=O)C)O)N)O |
| Canonical SMILES | CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C=CC(=C5)F)O)(C(=O)C)O)N)O |
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